Cas no 2167883-44-3 (4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2167883-44-3
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 5945669
• PubChem ID: 165518375
• Update Time: 2025-06-12

4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde
• 2167883-44-3
• EN300-1277869

• Inchi： 1S/C7H10BrN3O/c1-5(2)3-11-6(4-12)7(8)9-10-11/h4-5H,3H2,1-2H3
• InChI Key： UILKBRHOMPUOJP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(CC(C)C)N=N1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde

Comprehensive Overview of 4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 2167883-44-3)

The compound 4-bromo-1-(2-methylpropyl)-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 2167883-44-3) is a highly specialized heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core substituted with a bromo group and an isobutyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its ability to form stable linkages with other functional groups.

In recent years, the demand for triazole derivatives like 4-bromo-1-(2-methylpropyl)-1H-1,3-triazole-5-carbaldehyde has surged, driven by their versatility in drug discovery. The compound's aldehyde functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in combinatorial chemistry and fragment-based drug design, where modular building blocks are essential for optimizing lead compounds.

From a synthetic chemistry perspective, the presence of both halogen and aldehyde groups in CAS 2167883-44-3 offers multiple sites for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These transformations are critical for constructing complex molecular architectures, particularly in the development of small-molecule inhibitors targeting enzymes or receptors. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental and sustainability considerations are also shaping the use of 4-bromo-1-(2-methylpropyl)-1H-triazole-5-carbaldehyde. Modern chemists prioritize atom economy and green chemistry principles, and this compound's efficient reactivity profile minimizes waste generation. Its compatibility with catalytic methods reduces the need for stoichiometric reagents, addressing industry demands for eco-friendly processes.

Analytical characterization of 2167883-44-3 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structure. These methods are crucial for quality control in contract research organizations (CROs) and API manufacturing, where precise molecular specifications are mandatory. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures.

Emerging applications of 4-bromo-1-(2-methylpropyl)-1,2,3-triazole-5-carbaldehyde extend to material science, where it serves as a precursor for functionalized polymers and coordination complexes. Its ability to form metal-organic frameworks (MOFs) is being explored for gas storage and catalysis. Such interdisciplinary uses highlight the compound's relevance beyond traditional organic synthesis.

For researchers sourcing CAS 2167883-44-3, proper storage recommendations include protection from light and moisture to preserve the aldehyde functionality. Suppliers often provide technical data sheets detailing handling precautions, though it remains non-classified as hazardous under standard safety protocols. Always consult recent literature for updates on its structure-activity relationships (SAR) in ongoing studies.